Cas no 2408965-43-3 (tert-butyl N-[2-(3-hydroxypiperidine-1-carbonyl)phenyl]carbamate)

• Product Name: tert-butyl N-[2-(3-hydroxypiperidine-1-carbonyl)phenyl]carbamate
• CAS No: 2408965-43-3
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 6293032
• PubChem ID: 165700022
• Update Time: 2025-10-11

tert-butyl N-[2-(3-hydroxypiperidine-1-carbonyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548568
• tert-butyl N-[2-(3-hydroxypiperidine-1-carbonyl)phenyl]carbamate
• 2408965-43-3

• Inchi： 1S/C17H24N2O4/c1-17(2,3)23-16(22)18-14-9-5-4-8-13(14)15(21)19-10-6-7-12(20)11-19/h4-5,8-9,12,20H,6-7,10-11H2,1-3H3,(H,18,22)
• InChI Key： DCDFDSJZRHEFIE-UHFFFAOYSA-N
• SMILES： OC1CN(C(C2C=CC=CC=2NC(=O)OC(C)(C)C)=O)CCC1

Computed Properties

• Exact Mass: 320.17360725g/mol
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.9Ų

Additional information on tert-butyl N-[2-(3-hydroxypiperidine-1-carbonyl)phenyl]carbamate

tert-butyl N-[2-(3-hydroxypiperidine-1-carbonyl)phenyl]carbamate: A Comprehensive Overview

The compound with CAS No. 2408965-43-3, known as tert-butyl N-[2-(3-hydroxypiperidine-1-carbonyl)phenyl]carbamate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its research.

tert-butyl N-[2-(3-hydroxypiperidine-1-carbonyl)phenyl]carbamate is a complex organic compound characterized by its tert-butyl group, a carbamate functional group, and a piperidine ring with a hydroxyl substituent. The molecule's structure is notable for its combination of a bulky tert-butyl group, which imparts steric effects, and the piperidine ring, which introduces flexibility and potential for hydrogen bonding. These features make it an intriguing subject for both academic and industrial research.

The synthesis of tert-butyl N-[2-(3-hydroxypiperidine-1-carbonyl)phenyl]carbamate typically involves multi-step reactions, often starting with the preparation of the piperidine derivative. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the carbamate linkage. This approach not only reduces reaction time but also minimizes side reactions, making it more suitable for large-scale production.

One of the most promising applications of this compound lies in its potential as a precursor in drug development. The carbamate functional group is known to play a crucial role in modulating pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). By incorporating this group into drug candidates, scientists can improve bioavailability and reduce toxicity. Recent studies have demonstrated that derivatives of tert-butyl N-[2-(3-hydroxypiperidine-1-carbonyl)phenyl]carbamate exhibit favorable pharmacokinetic profiles in preclinical models.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The tert-butyl group contributes to the molecule's stability under various environmental conditions, making it a candidate for use in advanced materials such as polymers and coatings. Researchers have investigated its ability to act as a cross-linking agent in polymer systems, where it enhances mechanical properties without compromising thermal stability.

Recent advancements in computational chemistry have further elucidated the properties of tert-butyl N-[2-(3-hydroxypiperidine-1-carbonyl)phenyl]carbamate. Using molecular docking studies, scientists have identified potential binding sites on target proteins that could be exploited for therapeutic interventions. These findings underscore the importance of understanding the molecular interactions of this compound at the atomic level.

In conclusion, tert-butyl N-[2-(3-hydroxypiperidine-1-carbonyl)phenyl]carbamate is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in the advancement of science and technology.